Cas no 23707-33-7 (Metrifudil)
Metrifudil structure
Product Name:Metrifudil
CAS No:23707-33-7
MF:C18H21N5O4
MW:371.390443563461
CID:271598
PubChem ID:65710
Update Time:2025-04-19
Metrifudil Chemical and Physical Properties
Names and Identifiers
-
- Adenosine,N-[(2-methylphenyl)methyl]-
- METRIFUDIL
- 6-(2-amino-ethylamino)-7-chloro-1-cyclopropyl-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid
- 6-(2-methylbenzylamino)purine riboside
- 6-[(2-aminoethyl)amino]-7-chloro-1-cyclopropyl-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid
- 6-[(2-AMINOETHYL)AMINO]-7-CHLORO-1-CYCLOPROPYL-1,4-DIHYDRO-4-OXO-QUINOLINE-3-CARBOXYLIC ACID
- AGN-PC-01NHON
- CTK4J6668
- FT-0661787
- N-[(2-methylphenyl)methyl]adenosine
- N6-(2-methyl-benzyl)-adenosine
- Adenosine,N-(o-methylbenzyl)- (8CI)
- N6-(2-Methylbenzyl)adenosine
- N6-(o-Methylbenzyl)adenosine
- Th 332
- Y 341
- NCGC00015640-02
- UNII-7K4GKQ4XSE
- n6 -(2-methylbenzyl)adenosine
- 7K4GKQ4XSE
- DTXSID1045168
- GTPL426
- AKOS040753044
- NS00124123
- 6-(o-Methylbenzylamino)-9-beta-D-ribofuranosyl-9H-purine
- (2R,3S,4R,5R)-2-Hydroxymethyl-5-[6-(2-methyl-benzylamino)-purin-9-yl]-tetrahydro-furan-3,4-diol
- CAS-23707-33-7
- (2R, 3S, 4R, 5R)-2-(hydroxymethyl)-5-[6-[(2-methylphenyl)methylamino]purin-9-yl]oxolane-3, 4-diol
- Th 332; Y 341
- Th 322
- 6-(O-METHYLBENZYLAMINO)-9-.BETA.-D-RIBOFURANOSYL-9H-PURINE
- (2R,3R,4S,5R)-2-(6-(2-methyl-benzylamino)-9H-purin-9-yl)-5-(hydroxymethyl)-tetrahydrofuran-3,4-diol
- 23707-33-7
- Q27085930
- CHEMBL331382
- Y-341
- Tox21_110187
- (2R,3S,4R,5R)-2-(hydroxymethyl)-5-[6-[(2-methylphenyl)methylamino]purin-9-yl]oxolane-3,4-diol
- OOEMZCZWZXHBKW-SCFUHWHPSA-N
- Metrifudil [INN]
- TH-322
- SCHEMBL472516
- Metrifudilum
- DTXCID9025168
- Metrifudilum [INN-Latin]
- BDBM50080390
- Metrifudil
-
- Inchi: 1S/C18H21N5O4/c1-10-4-2-3-5-11(10)6-19-16-13-17(21-8-20-16)23(9-22-13)18-15(26)14(25)12(7-24)27-18/h2-5,8-9,12,14-15,18,24-26H,6-7H2,1H3,(H,19,20,21)/t12-,14-,15-,18-/m1/s1
- InChI Key: OOEMZCZWZXHBKW-SCFUHWHPSA-N
- SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(=NC=NC1=2)NCC1C=CC=CC=1C)O)O
Computed Properties
- Exact Mass: 371.15900
- Monoisotopic Mass: 371.15935417g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 500
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 126Ų
Experimental Properties
- Solubility: H2O: 0.3 mg/mL
- PSA: 125.55000
- LogP: 0.43130
Metrifudil Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M339005-25mg |
Metrifudil |
23707-33-7 | 25mg |
$69.00 | 2023-05-17 | ||
| TRC | M339005-50mg |
Metrifudil |
23707-33-7 | 50mg |
$121.00 | 2023-05-17 | ||
| TRC | M339005-100mg |
Metrifudil |
23707-33-7 | 100mg |
$230.00 | 2023-05-17 | ||
| TRC | M339005-250mg |
Metrifudil |
23707-33-7 | 250mg |
$534.00 | 2023-05-17 | ||
| TRC | M339005-500mg |
Metrifudil |
23707-33-7 | 500mg |
$ 800.00 | 2023-09-07 |
Metrifudil Related Literature
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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